1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-1,8-diazaspiro[3.5]nonane
• InChI: InChI=1S/C14H19FN2/c15-13-4-1-3-12(9-13)10-17-8-6-14(17)5-2-7-16-11-14/h1,3-4,9,16H,2,5-8,10-11H2
• InChI Key: BTTLYIOIYJWSRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN2CC3=CC(=CC=C3)F)CNC1
• Molecular Formula: C14H19FN2
• Molecular Weight: 234.31 g/mol

Description

1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane is a spirocyclic compound featuring a bicyclic structure with nitrogen atoms at positions 1 and 6 of the spiro[3.5]nonane core. The 3-fluorobenzyl substituent at position 1 introduces lipophilicity and electronic effects, which are critical for modulating receptor interactions and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane typically involves the reaction of 3-fluorobenzylamine with a suitable spirocyclic precursor. One common method includes the cyclization of a linear precursor under acidic or basic conditions to form the spirocyclic core . The reaction conditions often involve the use of solvents such as dichloromethane or ethanol, and the reaction temperature can vary depending on the specific reagents used .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis or the use of automated synthesizers. These methods allow for the efficient production of large quantities of the compound with high purity .

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride to reduce any present carbonyl groups.

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines . The reaction conditions vary but typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted spirocyclic compounds .

Scientific Research Applications

1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex spirocyclic compounds and heterocycles.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands due to its unique structure.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorobenzyl group can enhance binding affinity through hydrophobic interactions, while the diazaspiro core provides structural rigidity and specificity . These interactions can modulate the activity of the target proteins, leading to various biological effects .

Comparison with Similar Compounds

2,7-Diazaspiro[3.5]nonane Derivatives

• VU6052469: A D4R antagonist with a 2,7-diazaspiro[3.5]nonane core and 3,4-difluorobenzyl substituents. It demonstrated high potency (D4R IC₅₀ = 1.2 nM) but lacked selectivity over D2R due to steric interactions in the TM2/3 pocket .
• Compound 4b (AD186) : A sigma-1 receptor (S1R) ligand with Ki values of 2.7 nM (S1R) and 27 nM (S2R). It acts as an S1R agonist, reversing the antiallodynic effects of BD-1063 in vivo .
• Compound 5b (AB21): Shares the 2,7-diazaspiro[3.5]nonane core but incorporates an amide group. It showed S1R antagonism (KiS1R = 13 nM) and achieved maximum antiallodynic effects at 20 mg/kg in mice .

1,6-Diazaspiro[3.5]nonane Derivatives

• Its biological activity remains uncharacterized in the evidence but may share physicochemical similarities with 2,7-diazaspiro analogs .

Diazabicyclo[4.3.0]nonane Derivatives

• Compound 8f (AB10) : Exhibited S1R antagonism (KiS1R = 10 nM, KiS2R = 165 nM) and potent in vivo antiallodynic effects, highlighting the role of bicyclic scaffolds in SR modulation .

Structure-Activity Relationship (SAR) Trends

Feature	Impact on Activity	Examples
Core Structure	Spirocyclic cores enhance 3D complexity, improving receptor selectivity and DMPK properties. 2,7-Diazaspiro derivatives show higher SR affinity than diazabicyclo analogs .	VU6052469 vs. Compound 8f
Substituent Position	Fluorobenzyl groups at specific positions modulate steric/electronic interactions. 3-Fluorobenzyl may enhance S1R/S2R binding compared to naphthalene derivatives .	1-(3-Fluorobenzyl)-1,6-diazaspiro vs. VU6052469
Functional Groups	Amide groups (e.g., compound 5b) introduce hydrogen-bonding interactions, shifting functional profiles from agonist to antagonist .	Compound 4b (agonist) vs. 5b (antagonist)

Binding Affinity and Selectivity

Compound	Core Structure	S1R Ki (nM)	S2R Ki (nM)	Functional Profile	Reference
4b (AD186)	2,7-Diazaspiro[3.5]nonane	2.7	27	S1R Agonist
5b (AB21)	2,7-Diazaspiro[3.5]nonane	13	102	S1R Antagonist
8f (AB10)	Diazabicyclo[4.3.0]nonane	10	165	S1R Antagonist
VU6052469	2,7-Diazaspiro[3.5]nonane	N/A	N/A	D4R Antagonist

Pharmacological Profiles

• Antagonists : Compounds like 5b and 8f reverse mechanical hypersensitivity in pain models via S1R antagonism, with effects blocked by the S1R agonist PRE-084 .
• Agonists : Compound 4b acts as an S1R agonist, reversing BD-1063’s effects. Molecular modeling shows its piperidine nitrogen forms a salt bridge with Glu172, unlike the azetidine nitrogen in antagonist 5b .

Biological Activity

1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane is a chemical compound with the molecular formula $C_{14}H_{19}FN_2$ and is recognized for its potential biological activities. This article delves into its synthesis, biological activity, and relevant research findings, supported by data tables and case studies.

Synthesis of 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the spirocyclic structure. The specific synthetic routes can vary, but they generally start with readily available precursors and utilize various coupling reactions to achieve the desired structure.

Key Synthetic Steps:

• Formation of the Spiro Structure : The diazaspiro framework is constructed through cyclization reactions.
• Fluorination : The introduction of the fluorobenzyl group is achieved using electrophilic aromatic substitution methods.

Pharmacological Properties

Research indicates that 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane exhibits various biological activities, particularly in neuropharmacology and oncology.

Anticonvulsant Activity

A study highlighted the anticonvulsant properties of similar diazaspiro compounds. The compound's structural analogs demonstrated significant efficacy in seizure models, suggesting potential therapeutic applications in epilepsy management .

Antitumor Activity

In vivo studies have shown that compounds related to 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane exhibit dose-dependent antitumor effects in xenograft mouse models. Such findings suggest that this compound may interact with cellular pathways involved in tumor proliferation .

The precise mechanism of action for 1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane remains under investigation, but it is believed to involve modulation of neurotransmitter systems and potential inhibition of specific oncogenic pathways.

Case Study 1: Anticonvulsant Efficacy

In a controlled study involving various stereoisomers of diazaspiro compounds, the R(+)-enantiomer showed enhanced anticonvulsant activity compared to its counterparts. This suggests that stereochemistry plays a critical role in the biological efficacy of these compounds .

Case Study 2: Antitumor Effects

A recent investigation into a related compound demonstrated significant antitumor activity against non-small cell lung cancer cells in vitro and in vivo. This study provides a promising outlook for further exploration of diazaspiro compounds as anticancer agents .

Comparative Biological Activity Table

Activity Type	Compound	Efficacy	Reference
Anticonvulsant	1-(3-Fluorobenzyl)-1,6-diazaspiro[3.5]nonane	Significant in seizure models
Antitumor	Related diazaspiro compounds	Dose-dependent effects observed
Neurotransmitter Modulation	Various analogs	Potential modulation identified